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These application notes provide a detailed overview and protocol for utilizing Test Article
Monitoring (TAM) panels in visible dye penetrant inspection. This method is a crucial tool for
ensuring the integrity and quality of various materials and components by detecting surface-
breaking defects.

Introduction to TAM Panels and Visible Dye
Penetrant Inspection

Visible dye penetrant inspection is a non-destructive testing (NDT) method used to locate
surface-breaking defects in non-porous materials. The technique relies on the ability of a
colored liquid dye (penetrant) to seep into defects through capillary action. After a specific dwell
time, the excess penetrant is removed, and a developer is applied. The developer draws the
trapped penetrant out, revealing the defect as a visible indication.

TAM panels are standardized plates with known defects, typically five "starburst” crack patterns
of progressively smaller sizes, on a chrome-plated section.[1][2][3] The other half of the panel
is often a grit-blasted surface used to evaluate the background characteristics of the penetrant.
[1][2] These panels serve as a system performance check to verify that the penetrant testing
system and materials are functioning correctly.[1][4][5] They are not intended for evaluating
penetrant sensitivity but rather for monitoring the stability and consistency of the inspection
process.[1]
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Data Presentation

The primary quantitative data obtained from using TAM panels in visible dye penetrant
inspection is the number of visible crack patterns. This provides a measure of the penetrant
system's performance. The expected number of visible indications can vary based on the
sensitivity level of the penetrant used.

e . Expected Number of Visible Starburst
Penetrant Sensitivity Level

Cracks
Ultra-Sensitive 5
High Sensitivity 4 (occasionally 5)
Level Il Sensitivity 2to 3 (C, D, & E indications)
Level lll Sensitivity 4 (sometimes all 5)

Note: The visibility of the smallest defects can be influenced by processing parameters and the
specific penetrant system.[1][4]

Experimental Protocols

This section details the step-by-step procedure for conducting a visible dye penetrant
inspection using a TAM panel.

Materials and Equipment

o TAM Panel (e.g., Magnaflux® TAM Panel manufactured to UTC / Pratt & Whitney TAM
146040)[1]

Visible Dye Penetrant (Type II)

Cleaner/Remover (Method C)[6]

Developer (non-aqueous wet developer is common)

Lint-free cloths
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Timer

Adequate white light source (at least 100 fc or 1076 Ix at the examination surface)[7]

Drying oven (optional, for drying after cleaning)

Personal Protective Equipment (PPE): gloves, safety glasses

Pre-Cleaning of the TAM Panel

Proper cleaning of the TAM panel before use is critical to obtain accurate results. Any residual
materials from previous tests can interfere with the inspection.

Initial Rinse: Rinse the TAM panel with water to remove any loose developer.[1]

» Solvent Cleaning: Immerse the panel in a solvent such as isopropyl alcohol or acetone for at
least 10 minutes.[1]

» Drying: Allow the panel to air dry completely. Alternatively, place the panel in a drying oven at
60°C + 5°C (140°F + 10°F) for 20 minutes.[1]

 Verification: Under adequate lighting, visually inspect the panel to ensure it is clean and dry,
with no residue.

Visible Dye Penetrant Inspection Protocol

o Penetrant Application: Apply the visible dye penetrant to the entire surface of the TAM panel.
This can be done by spraying, brushing, or immersing the panel.[2]

o Dwell Time: Allow the penetrant to dwell on the surface for a minimum of 10 minutes.[8][9]
The dwell time can be adjusted based on the manufacturer's recommendations and specific
application requirements.

o Excess Penetrant Removal:

o Carefully wipe the excess penetrant from the surface using a clean, dry, lint-free cloth.
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o Next, lightly moisten a new lint-free cloth with the cleaner/remover and gently wipe the
surface to remove the remaining film of penetrant. Do not spray the cleaner directly onto
the panel, as this can remove the penetrant from the defects.[10]

o Developer Application: Apply a thin, even layer of developer to the surface of the TAM panel.

[2]

o Developing Time: Allow the developer to act for a period of 5 to 10 minutes.[2] During this
time, the developer will draw the penetrant from the cracks to the surface, forming visible
indications.

 Inspection:
o Examine the TAM panel under a strong white light source.[7]
o Count the number of visible starburst crack patterns.

o Observe the grit-blasted section for any background indications, which could signify
improper cleaning.

o Post-Cleaning: After the inspection is complete, thoroughly clean the TAM panel using the
pre-cleaning procedure (Section 3.2) to prepare it for future use.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the visible dye penetrant inspection process
using a TAM panel.
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Caption: Workflow for Visible Dye Penetrant Inspection using a TAM Panel.
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Logical Relationship of System Performance Check

The daily system performance check using a TAM panel is a critical quality control step. The
results from the daily test are compared against a baseline established with fresh, unused
materials.
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Caption: Logic Diagram for TAM Panel System Performance Check.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Penetrant Inspection Using TAM Panels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139225#using-tam-panels-for-visible-dye-penetrant-
inspection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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